2-cyclopentyl-1-{4-[3-(4-methylphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl}ethan-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “2-cyclopentyl-1-{4-[3-(4-methylphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl}ethan-1-one” is a complex organic molecule that contains several functional groups and rings. These include a cyclopentyl group, a methylphenyl group, a triazolopyrimidinyl group, and a piperazinyl group .
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The 1,2,4-triazole ring, in particular, is a unique heterocyclic compound that is present in many pharmaceuticals and biologically important compounds .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the 1,2,4-triazole ring could potentially enhance its solubility and polarity .Scientific Research Applications
Energetic Materials
The [1,2,4]triazolo[4,3-b][1,2,4,5]tetrazine-based energetic materials derived from this compound exhibit remarkable properties. Let’s highlight a few:
- Compound 5 : Demonstrates excellent insensitivity to external stimuli (IS = 43 J) and a calculated detonation velocity (Dv) of 9408 m/s, comparable to the secondary-explosive benchmark CL-20. It holds promise as a secondary explosive .
- Azo Compound 10 : Boasts high density (1.91 g/cm³), exceptional thermal stability (Td = 305 °C), and a calculated detonation velocity (Dv) of 9200 m/s. It outperforms existing heat-resistant explosives .
- Compounds 14, 17, and 19 : While sensitive (IS ≤ 2 J), they exhibit impressive calculated detonation performance (Dv ≥ 8690 m/s). These compounds could find applications as primary explosives .
LSD1 Inhibitors
The [1,2,3]triazolo[4,5-d]pyrimidine scaffold serves as a template for designing new LSD1 inhibitors. Docking studies suggest interactions between the nitrogen atom in the pyridine ring and Met332 contribute to improved activity .
Heterocyclic Synthesis
Nitrogen-containing heterocycles play a crucial role in pharmaceutical discovery. The compound’s triazole moiety may serve as a building block for novel structures with potential therapeutic applications .
Fluoroquinolone Derivatives
Specific derivatives of this compound exhibit potent activity against microorganisms. For instance, 1-cyclopropyl-6-fluoro-4-oxo-7-[4-({(4-ethyl)/(4-phenyl)-3-[(4-phenylpiperazin-1-yl)-methyl]-5-tioxo-4,5-dihydro-1H-1,2,4-triazol-1-yl}methyl)piperazin-1-yl]-1,4-dihydro-quinolin-3-carboxylic acids show promising antimicrobial effects .
Weak Interactions in Energetic Materials
X-ray diffraction studies help elucidate the relationship between weak interactions and sensitivity in energetic materials. Understanding these interactions aids in designing next-generation fused ring explosives .
Mechanism of Action
Target of Action
Compounds with similar structures, such as those containing the1,2,4-triazole and piperazine moieties, have been reported to show a wide range of biological and pharmaceutical activity . They are employed in various drugs and are known to interact with different biological receptors through hydrogen-bonding and dipole interactions .
Mode of Action
It’s worth noting that compounds with similar structures have been reported to interact with their targets through hydrogen bonding and dipole interactions . These interactions can lead to changes in the conformation and function of the target proteins, thereby affecting their biological activity.
Biochemical Pathways
Compounds with similar structures have been reported to have widespread potential pharmaceutical activity, including antibacterial, antifungal, anti-inflammatory, antioxidant, analgesic, and anticancer activities
Result of Action
Based on the reported biological activities of similar compounds, it can be inferred that this compound may have potential therapeutic effects against various diseases .
Future Directions
properties
IUPAC Name |
2-cyclopentyl-1-[4-[3-(4-methylphenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H27N7O/c1-16-6-8-18(9-7-16)29-22-20(25-26-29)21(23-15-24-22)28-12-10-27(11-13-28)19(30)14-17-4-2-3-5-17/h6-9,15,17H,2-5,10-14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HVUPNNGDEINKNY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N2C3=C(C(=NC=N3)N4CCN(CC4)C(=O)CC5CCCC5)N=N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H27N7O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
405.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-cyclopentyl-1-{4-[3-(4-methylphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl}ethan-1-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.